Cas no 391218-46-5 (N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-bromobenzamide)

• Product Name: N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-bromobenzamide
• CAS No: 391218-46-5
• MF: C₂₀H₁₄BrN₃O
• MW: 392.248663425446
• CID: 6335611
• PubChem ID: 616806
• Update Time: 2025-06-14

N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-bromobenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-bromobenzamide
• Oprea1_528806
• AKOS001596753
• AG-690/36535023
• ZINC00676019
• 391218-46-5
• N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-4-bromobenzamide
• F0015-0756
• BXNRZEYELKGVFI-UHFFFAOYSA-N
• N-[2-(1H-1,3-BENZODIAZOL-2-YL)PHENYL]-4-BROMOBENZAMIDE
• N-[2-(1H-Benzimidazol-2-yl)phenyl]-4-bromobenzamide
• N-[2-(1H-Benzimidazol-2-yl)phenyl]-4-bromobenzamide #
• N-[2-(2-Benzimidazolyl)phenyl]-4-bromobenzamide

• Inchi： 1S/C20H14BrN3O/c21-14-11-9-13(10-12-14)20(25)24-16-6-2-1-5-15(16)19-22-17-7-3-4-8-18(17)23-19/h1-12H,(H,22,23)(H,24,25)
• InChI Key： BXNRZEYELKGVFI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(NC1=CC=CC=C1C1=NC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 391.03202g/mol
• Monoisotopic Mass: 391.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-bromobenzamide

Recent Advances in the Study of N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-bromobenzamide (CAS: 391218-46-5)

N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-bromobenzamide (CAS: 391218-46-5) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound's structure, featuring a benzimidazole core linked to a bromobenzamide moiety, has been the subject of extensive structural-activity relationship (SAR) studies. Researchers have explored modifications to this scaffold to enhance its binding affinity and selectivity for various biological targets. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have reported novel synthetic routes and derivatization strategies for this compound, emphasizing its adaptability in medicinal chemistry.

One of the most promising applications of N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-bromobenzamide is its role as a kinase inhibitor. Kinases are critical targets in cancer therapy, and this compound has shown inhibitory activity against several oncogenic kinases. In vitro studies have demonstrated its efficacy in suppressing cell proliferation in various cancer cell lines, with particularly notable results in breast and lung cancer models. These findings suggest that further optimization of this scaffold could yield potent anti-cancer agents.

Beyond its kinase inhibitory properties, recent research has also explored the compound's potential in other therapeutic areas. For instance, studies have investigated its anti-inflammatory and anti-microbial activities. Preliminary results indicate that derivatives of this compound exhibit moderate to strong activity against certain bacterial strains, opening avenues for the development of new antibiotics. Additionally, its anti-inflammatory effects are being studied in the context of autoimmune diseases, with promising early-stage data.

The synthesis of N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-bromobenzamide has been optimized in recent years to improve yield and purity. Advances in catalytic methods and green chemistry approaches have been particularly impactful. Researchers have reported the use of palladium-catalyzed cross-coupling reactions and other modern synthetic techniques to efficiently construct the benzimidazole-bromobenzamide framework. These methodological improvements are crucial for scaling up production and facilitating further biological testing.

In conclusion, N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-bromobenzamide (CAS: 391218-46-5) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research is focused on refining its biological activity, optimizing its pharmacokinetic properties, and expanding its applications across multiple disease areas. The compound's versatility and the recent advancements in its synthesis and characterization underscore its value as a subject of continued investigation in the chemical biology and pharmaceutical research communities.